Cas no 80639-93-6 (3-2-(2,4-Dichlorophenyl)-2-hydroxyethyl-1-4-(phenylthio)phenylmethyl-1H-imidazolium Chloride)

• Product Name: 3-2-(2,4-Dichlorophenyl)-2-hydroxyethyl-1-4-(phenylthio)phenylmethyl-1H-imidazolium Chloride
• CAS No: 80639-93-6
• MF: C₂₄H₂₁Cl₃N₂OS
• MW: 491.860341787338
• CID: 5729443
• Update Time: 2025-08-03

3-2-(2,4-Dichlorophenyl)-2-hydroxyethyl-1-4-(phenylthio)phenylmethyl-1H-imidazolium Chloride Chemical and Physical Properties

Names and Identifiers

• 3-2-(2,4-Dichlorophenyl)-2-hydroxyethyl-1-4-(phenylthio)phenylmethyl-1H-imidazolium Chloride

• Inchi： 1S/C24H21Cl2N2OS.ClH/c25-19-8-11-22(23(26)14-19)24(29)16-28-13-12-27(17-28)15-18-6-9-21(10-7-18)30-20-4-2-1-3-5-20;/h1-14,17,24,29H,15-16H2;1H/q+1;/p-1
• InChI Key： FTZOVEVNJDGPHC-UHFFFAOYSA-M
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(O)CN1C=C[N+](CC2C=CC(SC3C=CC=CC=3)=CC=2)=C1.[Cl-]

Additional information on 3-2-(2,4-Dichlorophenyl)-2-hydroxyethyl-1-4-(phenylthio)phenylmethyl-1H-imidazolium Chloride

3-2-(2,4-Dichlorophenyl)-2-hydroxyethyl-1-4-(phenylthio)phenylmethyl-1H-imidazolium Chloride

The compound 3-2-(2,4-Dichlorophenyl)-2-hydroxyethyl-1-4-(phenylthio)phenylmethyl-1H-imidazolium Chloride (CAS No. 80639-93-6) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazolium salts, which are known for their unique properties, including high thermal stability, excellent electrical conductivity, and the ability to form deep redox potentials. These characteristics make them valuable in various applications, particularly in the development of advanced materials such as ionic liquids and electroactive polymers.

The molecular structure of this compound is characterized by a central imidazolium ring system, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The imidazolium ring is further substituted with two distinct functional groups: a 2-(2,4-dichlorophenyl)-2-hydroxyethyl group and a 4-(phenylthio)phenylmethyl group. These substituents significantly influence the physical and chemical properties of the compound. The dichlorophenyl group introduces electron-withdrawing effects due to the presence of chlorine atoms, while the hydroxyethyl group provides hydrophilic properties. On the other hand, the phenylthio group introduces sulfur-based interactions, which can enhance the compound's reactivity and solubility in certain solvents.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in the development of ionic liquids for applications in electrochemistry and catalysis. The imidazolium chloride framework is particularly advantageous in these contexts due to its ability to stabilize ions and facilitate charge transfer processes. Additionally, the compound has been investigated for its potential as a building block in supramolecular chemistry, where its functional groups can participate in hydrogen bonding, π–π interactions, and sulfur-based interactions to form complex self-assembled structures.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution reactions and subsequent protonation to form the imidazolium salt. The synthesis begins with the preparation of an imidazole derivative, which is then subjected to alkylation or acylation reactions to introduce the desired substituents. The final step involves protonation using an acid such as hydrochloric acid to yield the imidazolium chloride salt.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The hydrophilic nature imparted by the hydroxyethyl group makes it suitable for forming complexes with various therapeutic agents, enhancing their solubility and bioavailability. Furthermore, its ability to form stable ion pairs with anionic drugs has been exploited in designing targeted drug delivery systems that can release drugs at specific sites within the body.

Another emerging application of this compound is in electrochemical energy storage devices such as supercapacitors and batteries. The high conductivity and redox stability of imidazolium salts make them ideal candidates for use as electrolytes or active materials in these devices. Recent studies have demonstrated that incorporating this compound into electrode materials can significantly improve their energy storage capacity and cycling stability.

In conclusion, 3-2-(2,4-Dichlorophenyl)-2-hydroxyethyl-1-4-(phenylthio)phenylmethyl-1H-imidazolium Chloride (CAS No. 80639-93-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an attractive candidate for further research and development in areas such as materials science, pharmacology, and electrochemistry.